2-(1,1-difluoropropyl)-1H-pyrrole

• IUPAC Name: 2-(1,1-difluoropropyl)-1H-pyrrole
• InChI: InChI=1S/C7H9F2N/c1-2-7(8,9)6-4-3-5-10-6/h3-5,10H,2H2,1H3
• InChI Key: NJKGPMZPNJPBQM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CN1)(F)F
• Molecular Formula: C7H9F2N
• Molecular Weight: 145.15 g/mol

Description

2-(1,1-difluoropropyl)-1H-pyrrole is a synthetic organic compound that belongs to the class of heterocyclic compounds. It is a five-membered ring containing four carbon atoms and one nitrogen atom. It is a colorless liquid at room temperature and is soluble in organic solvents. It is used in a variety of applications in organic synthesis, materials science, and as a pharmaceutical intermediate.

Scientific Research Applications

Pheromone Chemistry in Cerambycidae Beetles

The compound 1-(1H–pyrrol-2-yl)-1,2-propanedione, a pyrrole derivative, is a crucial pheromone component in several species of longhorned beetles across Asia and South America. A study confirmed its identification as a pheromone component in a North American species, Dryobius sexnotatus, marking the first such discovery. This research highlights the global conserved nature of pyrrole as a pheromone motif within the Cerambycinae subfamily, spanning different continents (Diesel et al., 2017).

Neuropharmacological and Analgesic Properties

Pyrrole analogues of the analgesic drug lefetamine have been synthesized and evaluated. These compounds, bearing the 1-phenyl-2-(1H-pyrrol-1-yl)ethylamino moiety, demonstrated notable analgesic activities in mice and anti-inflammatory effects in rats. Interestingly, one compound in this series showed an analgesic effect comparable to lefetamine but was devoid of its neurotoxicity (Massa et al., 1989).

Acid-Related Disease Treatment

The compound 1-[5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl]-N-methylmethanamine monofumarate (TAK-438) has been studied as a novel potassium-competitive acid blocker for the treatment of acid-related diseases. TAK-438 exhibits potent and long-lasting inhibitory action on gastric acid secretion, providing a potential new option for patients with acid-related diseases refractory to conventional proton pump inhibitors (Hori et al., 2010).

Environmental Impact and Health Effects

Perfluoroalkyl substances (PFAS), including certain pyrrole derivatives, are widely used in manufacturing and have been shown to accumulate in the environment, posing risks to human health. The inflammasome receptor AIM2 recognizes PFAS like perfluorooctane sulfonate (PFOS) and triggers inflammatory responses and tissue damage in multiple organs. This discovery sheds light on the mechanisms by which PFAS incite tissue inflammation and suggests AIM2 as a key pattern recognition receptor responding to these environmental pollutants (Wang et al., 2021).